Di-tert-butyl peroxide

• CAS No.: 110-05-4
• Product Name: Di-tert-butyl peroxide
• Molecular Formula: C8H18O2; (CH3)3COOC(CH3)3; (CH3)3COOC(CH3)3; C8H18O2
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 2-tert-butylperoxy-2-methylpropane
• Standard InChI: InChI=1S/C8H18O2/c1-7(2,3)9-10-8(4,5)6/h1-6H3
• Standard InChIKey: LSXWFXONGKSEMY-UHFFFAOYSA-N
• SMILES: CC(C)(C)OOC(C)(C)C
• Canonical SMILES: CC(C)(C)OOC(C)(C)C
• Boiling Point: 232 °F at 760 mm Hg (NTP, 1992); 111.0 °C; 111 °C
• Colorform: Clear, water-white liquid; Liquid at 20 °C; Yellow liquid
• Density: 0.704 at 68 °F (NTP, 1992); 0.7910 at 25 °C/25 °C; Relative density (water = 1): 0.8
• Flash Point: 65 °F (NTP, 1992); 1 °C (34 °F) - closed cup; 65 °F (18 °C) - open cup; 12 °C - closed cup; 12 °C c.c.
• Melting Point: -40 °F (NTP, 1992); -40.0 °C; -40 °C
• Physical Description: Di-tert-butyl peroxide is a clear colorless liquid. (NTP, 1992); Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Di-tert-butyl peroxide is a clear colorless liquid. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 6.84e-04 M; In water, 100 mg/L at 25 °C; In water, 1.71 mg/L at 20 °C, pH 8.1; Insoluble in water; Soluble in styrene, ketones, most aliphatic and aromatic hydrocarbons; Soluble in organic solvents, most resin monomers, partial polymers; Miscible in acetone; soluble in carbon tetrachloride, organic solvents, ligroin; Solubility in water: none
• Synonyms: di-t butyl peroxide; di-tert-butyl peroxide
• Vapor Density: 5.03 (NTP, 1992) (Relative to Air); 5.03; Relative vapor density (air = 1): 5
• Vapor Pressure: 19.51 mm Hg at 68 °F (NTP, 1992); 25.10 mmHg; 25.1 mm Hg at 25 °C /calculated from experimentally derived coefficients/; Vapor pressure, kPa at 20 °C: 2.6
• PubChem Compound: 8033
• Last Modified: Nov 11 2021